Cas no 2228384-09-4 (2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 2228384-09-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6519246
• PubChem ID: 165760784
• Update Time: 2025-05-25

2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile
• EN300-1799474
• 2228384-09-4

• Inchi： 1S/C11H13NO3/c1-11(2,6-12)7-4-8(13)10(14)9(5-7)15-3/h4-5,13-14H,1-3H3
• InChI Key： ANOAAJRZYFLWOS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C(C#N)(C)C)O)O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile

Introduction to 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile (CAS No. 2228384-09-4)

2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile, identified by the chemical identifier CAS No. 2228384-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitrile functional group and a phenolic moiety with methoxy substitution, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple hydroxyl and methoxy groups suggests its utility in various chemical transformations, including condensation reactions, nucleophilic additions, and catalytic processes.

The compound's structural framework consists of a benzene ring substituted at positions 3, 4, and 5 with hydroxyl and methoxy groups, respectively. This arrangement imparts unique electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The nitrile group at the 2-position further enhances its reactivity, enabling participation in a wide range of chemical reactions such as hydrolysis to carboxylic acids or reduction to amides. These features make 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Compounds with similar structural motifs have been investigated for their potential roles in antioxidant, anti-inflammatory, and antimicrobial applications. The methoxy and hydroxyl groups in 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile contribute to its hydrogen bonding capabilities, which can be exploited in drug design to enhance binding affinity and bioavailability. Furthermore, the nitrile group provides a site for further functionalization, allowing for the creation of more intricate pharmacophores.

One of the most compelling aspects of this compound is its potential application in the synthesis of natural product analogs. Many biologically active molecules isolated from plants and microorganisms contain phenolic cores with similar substitution patterns. By leveraging 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile as a precursor, chemists can explore modified analogs that may exhibit enhanced or novel biological activities. This approach aligns with the growing trend toward sustainable drug discovery, where natural products serve as inspiration for synthetic innovation.

Recent advancements in computational chemistry have also highlighted the importance of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile in drug design. Molecular modeling studies indicate that the compound can interact with biological targets through multiple hydrogen bonds and hydrophobic interactions. These interactions are critical for determining binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can optimize the structure of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile or derivatives thereof to improve their pharmacological profiles.

The synthesis of CAS No. 2228384-09-4 involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the protection-deprotection of hydroxyl groups, nucleophilic substitution at the aromatic ring, and introduction of the nitrile functionality. Catalytic processes such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity. These synthetic strategies not only highlight the versatility of 2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile but also demonstrate the power of contemporary synthetic chemistry.

From a medicinal chemistry perspective, one notable derivative of this compound is its conversion into an amide or ester derivative through reduction or transesterification reactions. Such derivatives have shown promise in preclinical studies as intermediates for therapeutic agents targeting neurological disorders and chronic inflammatory conditions. The ability to modify the nitrile group into more pharmacologically favorable moieties underscores its importance as a synthetic scaffold.

The role of CAS No. 2228384-09-4 extends beyond pharmaceutical applications; it is also relevant in materials science and agrochemical research. For instance, its phenolic core can be functionalized to produce polymers with enhanced stability or biodegradability. Additionally, derivatives containing nitrogen-rich heterocycles may exhibit herbicidal or fungicidal properties when incorporated into agrochemical formulations.

In conclusion,2-(3,4-dihydroxy-5-methoxyphenyl)-2-methylpropanenitrile (CAS No. 2228384-09-4) represents a structurally fascinating compound with broad utility across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable intermediate for drug discovery and material science applications alike. As research continues to uncover new synthetic pathways and biological activities associated with this molecule,CAS No. 2228384-09-4 is poised to play an increasingly significant role in advancing chemical innovation.